3β-(β-D-Galactopyranosyloxy)olean-12-en-28-oic acid
3β-(β-D-Galactopyranosyloxy)olean-12-en-28-oic acid
Brand Name:
Vulcanchem
CAS No.:
15596-19-7
VCID:
VC0096286
InChI:
InChI=1S/C36H58O8/c1-31(2)14-16-36(30(41)42)17-15-34(6)20(21(36)18-31)8-9-24-33(5)12-11-25(32(3,4)23(33)10-13-35(24,34)7)44-29-28(40)27(39)26(38)22(19-37)43-29/h8,21-29,37-40H,9-19H2,1-7H3,(H,41,42)/t21-,22+,23-,24+,25-,26-,27-,28+,29-,33-,34+,35+,36-/m0/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)O)O)C)C)C2C1)C)C(=O)O)C
Molecular Formula:
C36H58O8
Molecular Weight:
618.852
3β-(β-D-Galactopyranosyloxy)olean-12-en-28-oic acid
CAS No.: 15596-19-7
Natural Products
VCID: VC0096286
Molecular Formula: C36H58O8
Molecular Weight: 618.852
| CAS No. | 15596-19-7 |
|---|---|
| Product Name | 3β-(β-D-Galactopyranosyloxy)olean-12-en-28-oic acid |
| Molecular Formula | C36H58O8 |
| Molecular Weight | 618.852 |
| IUPAC Name | (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C36H58O8/c1-31(2)14-16-36(30(41)42)17-15-34(6)20(21(36)18-31)8-9-24-33(5)12-11-25(32(3,4)23(33)10-13-35(24,34)7)44-29-28(40)27(39)26(38)22(19-37)43-29/h8,21-29,37-40H,9-19H2,1-7H3,(H,41,42)/t21-,22+,23-,24+,25-,26-,27-,28+,29-,33-,34+,35+,36-/m0/s1 |
| Standard InChIKey | ZNFRITHWVZXJRK-CZVPAOHUSA-N |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)O)O)C)C)C2C1)C)C(=O)O)C |
| Last Modified | Aug 20 2021 |
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